Cas no 124460-80-6 (7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine)

• Product Name: 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine
• CAS No: 124460-80-6
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• CID: 4690923
• Update Time: 2025-06-07

7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine

• Inchi： 1S/C9H9F3N2/c10-9(11,12)7-4-3-6-2-1-5-13-8(6)14-7/h3-4H,1-2,5H2,(H,13,14)
• InChI Key： ZHGUMKMWRDISDZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C(=N1)NCCC2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Topological Polar Surface Area: 24.9

Additional information on 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine

Introduction to 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine (CAS No. 124460-80-6)

7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine (CAS No. 124460-80-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tetrahydro-1,8-naphthyridine core and a trifluoromethyl group. These features contribute to its potential as a valuable scaffold for the development of novel therapeutic agents.

The tetrahydro-1,8-naphthyridine core is a privileged structure in medicinal chemistry due to its ability to form hydrogen bonds and its lipophilic properties. These characteristics make it an attractive moiety for the design of drugs targeting various biological pathways. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, which can be crucial for improving drug-like properties such as bioavailability and pharmacokinetics.

Recent research has highlighted the potential of 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine in the development of drugs for neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. The researchers found that these derivatives effectively reduced oxidative stress and inflammation in neuronal cells, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine has shown promise in cancer research. A study published in the Cancer Research journal (2022) reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, leading to cell cycle arrest and apoptosis. These findings suggest that 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine could serve as a lead compound for the development of novel anticancer drugs.

The synthetic accessibility of 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine has also been a focus of recent research. A paper published in the Tetrahedron Letters (2021) described an efficient and scalable synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis process but also allows for the facile introduction of various functional groups at different positions on the molecule. This synthetic flexibility is crucial for optimizing the pharmacological properties of 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine derivatives.

In conclusion, 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-1,8-naphthyridine (CAS No. 124460-80-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic accessibility make it an attractive scaffold for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its significance in modern drug discovery efforts.